4-{1-[(2,4-Dichlorophenyl)methyl]benzimidazol-2-yl}-1-ethylpyrrolidin-2-one

• IUPAC Name: 4-[1-[(2,4-dichlorophenyl)methyl]benzimidazol-2-yl]-1-ethylpyrrolidin-2-one
• InChI: InChI=1S/C20H19Cl2N3O/c1-2-24-11-14(9-19(24)26)20-23-17-5-3-4-6-18(17)25(20)12-13-7-8-15(21)10-16(13)22/h3-8,10,14H,2,9,11-12H2,1H3
• InChI Key: UJVIGLZSXAAIHU-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC(CC1=O)C2=NC3=CC=CC=C3N2CC4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C20H19Cl2N3O
• Molecular Weight: 388.3 g/mol

Description

Molecular Structure Analysis

Benzimidazole, alternatively known as 1H-benzimidazole and 1,3-benzodiazole, consists of a benzene ring fused with a five-membered imidazole ring, and is an important heterocyclic pharmacophore. Due to their isostructural pharmacophore of naturally occurring active biomolecules, benzimidazole derivatives have significant importance as chemotherapeutic agents in diverse clinical conditions.

Scientific Research Applications

Agricultural Applications

Polymeric and Solid Lipid Nanoparticles for Sustained Release of Fungicides : This study discusses the use of solid lipid nanoparticles and polymeric nanocapsules as carrier systems for fungicides, including benzimidazole derivatives, to improve their release profiles and reduce toxicity. Such systems are particularly beneficial for the prevention and control of fungal diseases in plants, highlighting the agricultural applications of related compounds (Campos et al., 2015).

Medical Applications

EGFR Inhibition for Cancer Treatment : A study focusing on benzimidazole derivatives bearing 1,2,4-triazole investigated their potential as EGFR inhibitors, an important target in cancer therapy. The compounds exhibited notable anti-cancer properties through tautomeric properties and conformations, offering insights into designing new therapeutic agents (Karayel, 2021).

Antimicrobial Activity : Novel 2-substituted-1H-benzimidazole derivatives have been synthesized and tested for their antimicrobial activity, showing promise as a basis for developing new antimicrobial agents. These compounds offer a foundation for the creation of treatments against various bacterial and fungal infections (Abdellatif et al., 2013).

Material Science Applications

Corrosion Inhibition : Research on thiazole derivatives, including those structurally related to benzimidazole compounds, has shown their effectiveness as corrosion inhibitors for oil-well tubular steel in hydrochloric acid solutions. These findings open up applications in material protection and preservation, highlighting the versatility of benzimidazole derivatives in various industrial applications (Yadav et al., 2015).